N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-1H-benzo[d][1,2,3]triazole-5-carboxamide

• IUPAC Name: N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]-2H-benzotriazole-5-carboxamide
• InChI: InChI=1S/C18H14N6O2/c1-24-17(25)9-8-14(22-24)12-4-2-3-5-13(12)19-18(26)11-6-7-15-16(10-11)21-23-20-15/h2-10H,1H3,(H,19,26)(H,20,21,23)
• InChI Key: SLIMKEVKAHBEGF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NC(=O)C3=CC4=NNN=C4C=C3
• Molecular Formula: C18H14N6O2
• Molecular Weight: 346.3 g/mol

Description

The compound “N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-1H-benzo[d][1,2,3]triazole-5-carboxamide” belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound involves a benzanilide core, which is an aromatic compound containing an anilide group where the carboxamide group is substituted with a benzene ring. The compound also contains a 1,6-dihydropyridazin-3-yl group.

Physical And Chemical Properties Analysis

The compound is a solid. Its empirical formula is C7H8N2O2 and its molecular weight is 152.15. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current literature.

Scientific Research Applications

Antimicrobial Activity

Compounds synthesized from related chemical structures have been investigated for their antimicrobial activity . For instance, a study on a series of synthesized compounds characterized by similar structural motifs demonstrated significant in vitro antibacterial and antifungal activities. These compounds, upon evaluation, showed good to moderate activity against bacterial strains and were compared to standard drugs for their efficacy (Pandya et al., 2019).

Drug-likeness and ADMET Properties

Research involving in silico analysis of synthesized compounds related to the specified chemical structure highlighted their drug-likeness properties. Such studies aim to predict the absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties of compounds, thereby evaluating their potential as drug candidates without direct reference to their use or dosage (Pandya et al., 2019).

Antiviral Activity

Another dimension of research application for compounds with similar structures includes antiviral activity , particularly against influenza A virus (subtype H5N1), also known as bird flu. A study described the synthesis of novel benzamide-based compounds that were tested in vitro for their anti-influenza activity, showcasing significant antiviral properties (Hebishy et al., 2020).